molecular formula C9H11Br2NOS B8406717 4,5-Dibromo-thiophene-2-carboxylic acid t-butyl-amide

4,5-Dibromo-thiophene-2-carboxylic acid t-butyl-amide

Cat. No.: B8406717
M. Wt: 341.06 g/mol
InChI Key: DLDYVFUVHHMTAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dibromo-thiophene-2-carboxylic acid t-butyl-amide is a useful research compound. Its molecular formula is C9H11Br2NOS and its molecular weight is 341.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11Br2NOS

Molecular Weight

341.06 g/mol

IUPAC Name

4,5-dibromo-N-tert-butylthiophene-2-carboxamide

InChI

InChI=1S/C9H11Br2NOS/c1-9(2,3)12-8(13)6-4-5(10)7(11)14-6/h4H,1-3H3,(H,12,13)

InChI Key

DLDYVFUVHHMTAF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC(=O)C1=CC(=C(S1)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g (0.034 mol) of 4,5-dibromo-thiophene-2-carbonyl chloride in 100 ml of toluene are treated dropwise at room temperature with 5.0 g (0.068 mol) of tert-butyl-amine in 20 ml of toluene. The reaction mixture is then stirred at 50° C. for one hour, cooled to room temperature and treated with water. The organic phase is separated off, rewashed with water and concentrated under reduced pressure. After treating the residue with hexane, the crystalline residue which is deposited is filtered off and dried at 50° C. under reduced pressure. 4.8 g (41.4% of theory) of 4,5-dibromo-thiophene-2-carboxylic acid t-butyl-amide of melting point 190° C. are obtained.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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